Cas no 87997-29-3 (Benzene, 1-methoxy-2,3,4-tris(phenylmethoxy)-)

Benzene, 1-methoxy-2,3,4-tris(phenylmethoxy)- structure
87997-29-3 structure
Product Name:Benzene, 1-methoxy-2,3,4-tris(phenylmethoxy)-
CAS No:87997-29-3
MF:C28H26O4
MW:426.503648281097
CID:649013
PubChem ID:71411548
Update Time:2025-04-19

Benzene, 1-methoxy-2,3,4-tris(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2,3,4-tris(phenylmethoxy)-
    • 1-methoxy-2,3,4-tris(phenylmethoxy)benzene
    • 1,1',1''-[(4-Methoxybenzene-1,2,3-triyl)tris(oxymethylene)]tribenzene
    • 87997-29-3
    • DTXSID60831155
    • Inchi: 1S/C28H26O4/c1-29-25-17-18-26(30-19-22-11-5-2-6-12-22)28(32-21-24-15-9-4-10-16-24)27(25)31-20-23-13-7-3-8-14-23/h2-18H,19-21H2,1H3
    • InChI Key: DZNKDODWHMHIFW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=C(C=CC(=C1OCC1C=CC=CC=1)OC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 426.18310931g/mol
  • Monoisotopic Mass: 426.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 36.9Ų
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